Cas no 21249-93-4 ((2,2,2-Trifluoroethyl)benzene)

(2,2,2-Trifluoroethyl)benzene is a fluorinated aromatic compound with the molecular formula C₈H₇F₃. This colorless liquid is characterized by the presence of a trifluoroethyl group attached to a benzene ring, imparting unique chemical and physical properties. Its high electron-withdrawing nature makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of fluorinated active ingredients. The compound exhibits enhanced stability and lipophilicity due to the trifluoroethyl moiety, improving bioavailability in certain applications. It is also utilized in materials science for modifying polymer properties and in specialty chemical synthesis. Handling requires standard precautions for organofluorine compounds, including proper ventilation and inert storage conditions.
(2,2,2-Trifluoroethyl)benzene structure
(2,2,2-Trifluoroethyl)benzene structure
Product Name:(2,2,2-Trifluoroethyl)benzene
CAS No:21249-93-4
MF:C8H7F3
MW:160.136392831802
MDL:MFCD11226623
CID:864423
PubChem ID:285373
Update Time:2025-06-07

(2,2,2-Trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trifluoro-2-phenylethane
    • (2,2,2-Trifluoroethyl)benzene
    • (2,2,2-Trifluoraethyl)-benzol
    • (2,2,2-trifluoroethyl)-benzene
    • 1-phenyl-2,2,2-trifluoroethane
    • 2,2,2-trifluoro-1-phenylethane
    • AC1L62XH
    • AC1Q4K6C
    • CTK4E6205
    • NSC142238
    • SureCN185769
    • 21249-93-4
    • DB-329526
    • FS-4977
    • (2,2,2-Trifluoro-ethyl)-benzene
    • (2,2,2-Trifluoroethyl)benzene, AldrichCPR
    • Benzene, 2,2,2-trifluoroethyl
    • NSC-142238
    • Benzene, (2,2,2-trifluoroethyl)-
    • 3-tri-fluoroethylbenzene
    • CS-0328330
    • STL554829
    • AKOS005255964
    • SCHEMBL185769
    • DTXSID30301294
    • PFSGUFYCNKITHK-UHFFFAOYSA-N
    • MFCD11226623
    • BBL101035
    • 2,2,2-trifluoroethylbenzene
    • WAA24993
    • MDL: MFCD11226623
    • Inchi: 1S/C8H7F3/c9-8(10,11)6-7-4-2-1-3-5-7/h1-5H,6H2
    • InChI Key: AVSVJSGDSPDFLH-UHFFFAOYSA-N
    • SMILES: FC(CC1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 160.05001
  • Monoisotopic Mass: 160.04998471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 2.79140

(2,2,2-Trifluoroethyl)benzene Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

(2,2,2-Trifluoroethyl)benzene Pricemore >>

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